N-((5-(thiophen-2-yl)furan-2-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: N-[(5-thiophen-2-ylfuran-2-yl)methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H11NO2S2/c16-14(13-4-2-8-19-13)15-9-10-5-6-11(17-10)12-3-1-7-18-12/h1-8H,9H2,(H,15,16)
• InChI Key: HSUDDKDKQUGXOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC=C(O2)CNC(=O)C3=CC=CS3
• Molecular Formula: C14H11NO2S2
• Molecular Weight: 289.4 g/mol

Description

Thiophene and furan are both five-membered heterocyclic compounds, containing sulfur and oxygen atoms respectively. They are essential in various fields, including medicinal chemistry and material science. Thiophene derivatives, for instance, have been reported to possess a wide range of therapeutic properties and have diverse applications in medicinal chemistry.

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods, including the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis. These methods involve condensation reactions with different substrates.

Molecular Structure Analysis

The molecular structure of thiophene and furan compounds involves a five-membered ring. In the case of thiophene, one of the atoms in the ring is sulfur. For furan, one of the atoms is oxygen.

Chemical Reactions Analysis

Thiophene and its derivatives participate in various chemical reactions. For instance, they can undergo condensation reactions to form aminothiophene derivatives.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Antibacterial Activity

Furan derivatives, including our compound of interest, have been recognized for their antibacterial properties. . The inclusion of the furan nucleus in drug design is a significant synthetic strategy for developing new antimicrobial agents. This compound could potentially be used to create more effective and safer antibacterial agents to address the global issue of microbial resistance.

Anticancer Activity

The structural analogs of furan and thiophene have shown promising results in anticancer studies. . The compound could be explored for its efficacy in cancer treatment, particularly by studying its gene expression impact and DNA damage values in cancer cells.

Antifungal Activity

Thiophene derivatives have been reported to exhibit antifungal activity. . Research into the antifungal applications of N-((5-(thiophen-2-yl)furan-2-yl)methyl)thiophene-2-carboxamide could lead to the development of new fungicides.

Mechanism of Action

Target of Action

Thiophene-based analogs have been studied extensively for their potential as biologically active compounds . They have shown a variety of biological effects, suggesting that they may interact with multiple targets.

Mode of Action

It’s known that thiophene derivatives can exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . The interaction of the compound with its targets likely involves the formation of bonds or interactions with specific amino acids within the target proteins .

Biochemical Pathways

Given the broad range of biological activities exhibited by thiophene derivatives , it is likely that this compound affects multiple biochemical pathways.

Result of Action

Given the broad range of biological activities exhibited by thiophene derivatives , it is likely that this compound has multiple effects at the molecular and cellular level.

Future Directions

Thiophene and furan derivatives continue to attract great interest in industry and academia due to their wide range of applications. Future research may focus on the synthesis and characterization of novel thiophene and furan moieties with wider therapeutic activity.